Cas no 1261915-14-3 (5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid
• CAS No: 1261915-14-3
• MF: C₁₈H₁₆ClNO₃
• MW: 329.777544021606
• MDL: MFCD18322759
• CID: 2763185
• PubChem ID: 53228578
• Update Time: 2025-06-25

5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261915-14-3
• 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%
• 5-CHLORO-3-(3-PYRROLIDINYLCARBONYLPHENYL)BENZOIC ACID
• 5-Chloro-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18322759
• DTXSID50692111
• 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid

• MDL： MFCD18322759
• Inchi： 1S/C18H16ClNO3/c19-16-10-14(9-15(11-16)18(22)23)12-4-3-5-13(8-12)17(21)20-6-1-2-7-20/h3-5,8-11H,1-2,6-7H2,(H,22,23)
• InChI Key： TYDQFLJTDDHRMD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1=CC=CC(=C1)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 329.0818711Da
• Monoisotopic Mass: 329.0818711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid

Introduction to 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid (CAS No. 1261915-14-3)

5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid (CAS No. 1261915-14-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the benzoic acid family, characterized by a benzene ring substituted with a carboxylic acid group. The presence of a chloro group at the 5-position and a 3-pyrrolidinylcarbonylphenyl moiety at the 3-position introduces specific reactivity and potential biological activity, making it a valuable scaffold for drug discovery and material science applications.

The structure of 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid is of particular interest because it combines the versatility of benzoic acid derivatives with the nitrogen-rich heterocycle pyrrolidine. This combination can lead to enhanced binding affinity and selectivity in biological targets, which is crucial for developing novel therapeutic agents. The chloro substituent further modulates the electronic properties of the molecule, influencing its interactions with enzymes and receptors.

In recent years, there has been a surge in research focused on benzoic acid derivatives as pharmacophores due to their well-documented biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid molecule, with its unique substitution pattern, is being explored as a potential lead compound for further development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The 3-pyrrolidinylcarbonylphenyl group provides a versatile handle for further functionalization, allowing chemists to modify the structure and optimize its biological properties. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact potency and selectivity.

Recent studies have highlighted the importance of pyrrolidine-containing compounds in drug discovery. Pyrrolidine moieties are frequently found in biologically active molecules due to their ability to form hydrogen bonds and interact with various biological targets. The incorporation of a pyrrolidinylcarbonyl group in 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid enhances its potential as a pharmacological agent by providing additional interaction points with biological receptors.

The synthesis of 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group typically involves electrophilic aromatic substitution, while the attachment of the pyrrolidinylcarbonyl group may involve condensation reactions or other coupling strategies. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

In terms of applications, 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest that it may interact with enzymes or receptors involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis or inflammatory bowel disease. Additionally, its ability to cross the blood-brain barrier may make it useful in developing treatments for neurological disorders.

The compound's potential extends beyond pharmaceutical applications. In material science, benzoic acid derivatives are being explored for their properties as organic semiconductors and ligands in catalysis. The unique electronic structure of 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid may make it suitable for use in organic light-emitting diodes (OLEDs) or as a ligand in transition metal catalysis.

Future research on 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid will likely focus on optimizing its synthesis for large-scale production and exploring its interactions with biological targets at a molecular level. High-throughput screening techniques and computational modeling will be instrumental in identifying derivatives with enhanced activity and reduced toxicity.

The development of novel therapeutic agents relies heavily on the availability of structurally diverse compounds like 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid. Its unique combination of functional groups makes it a valuable tool for drug discovery, offering opportunities to develop treatments for a wide range of diseases. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow.